5-{[4-(Difluoromethoxy)-3-methoxyphenyl]methylidene}-1,3-thiazolidine-2,4-dione
Overview
Description
This compound is a unique chemical provided by Sigma-Aldrich . It is used in proteomics research . The compound belongs to the class of organic compounds known as benzodioxoles . These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms .
Molecular Structure Analysis
The molecular formula of this compound is C12H9F2NO4S . The SMILES string representation is 1S/C12H9F2NO4S/c1-18-8-4-6(2-3-7(8)19-11(13)14)5-9-10(16)15-12(17)20-9/h2-5,11H,1H3,(H,15,16,17)/b9-5+ .Physical and Chemical Properties Analysis
The compound is a solid . Unfortunately, no further physical and chemical properties were found in the available resources.Scientific Research Applications
Corrosion Inhibition
One of the notable applications of thiazolidinedione derivatives is in the field of corrosion inhibition. A study by Yadav et al. (2015) explored the use of thiazolidinedione derivatives as inhibitors for mild steel corrosion in hydrochloric acid solutions. The effectiveness of these inhibitors was observed to increase with concentration and showed mixed-type inhibition nature (Yadav, Behera, Kumar, & Yadav, 2015).
Antimicrobial Activity
Thiazolidinedione derivatives have also shown significant antimicrobial activity. Stana et al. (2014) synthesized derivatives that exhibited inhibitory activities against Gram-positive bacteria and antifungal activity against Candida albicans, with some compounds displaying higher effectiveness than reference drugs (Stana, Tiperciuc, Duma, Pîrnău, Vérité, & Oniga, 2014).
Biological Activities
Further, the derivatives of 5-substituted-2,4-thiazolidinedione have been found to possess a broad spectrum of biological activities. Research by Popov-Pergal et al. (2010) highlights the synthesis of such derivatives with varied biological properties, underlining the versatility of these compounds in different scientific applications (Popov-Pergal, Poleti, Rančić, Meden, & Pergal, 2010).
Antiproliferative Activity
Izmest’ev et al. (2020) investigated the antiproliferative activity of thiazolidine-2,4-dione derivatives against specific cancer cell lines. This study highlights the potential of these compounds in the development of novel cancer therapies (Izmest’ev, Gazieva, Kolotyrkina, Daeva, & Kravchenko, 2020).
Additional Biological Research
Mohanty et al. (2015) conducted a study synthesizing substituted 5-(aminomethylene)thiazolidine-2,4-diones, exploring their antibacterial and antifungal activities. The study demonstrates the potential of these compounds in addressing various microbial infections (Mohanty, Reddy, Ramadevi, & Karmakar, 2015).
Properties
IUPAC Name |
(5E)-5-[[4-(difluoromethoxy)-3-methoxyphenyl]methylidene]-1,3-thiazolidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F2NO4S/c1-18-8-4-6(2-3-7(8)19-11(13)14)5-9-10(16)15-12(17)20-9/h2-5,11H,1H3,(H,15,16,17)/b9-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRFAYKGRGVRSAG-WEVVVXLNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C2C(=O)NC(=O)S2)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/2\C(=O)NC(=O)S2)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F2NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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